Cas no 96356-04-6 (Ethyl imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate)

• Product Name: Ethyl imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate
• CAS No: 96356-04-6
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• CID: 6630246
• PubChem ID: 13426058
• Update Time: 2024-01-04

Ethyl imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate
• HA-0207
• ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate
• 96356-04-6
• AKOS015994015
• Imidazo[2,1-b]-1,3,4-thiadiazole-6-carboxylic acid, ethyl ester
• Ethyl imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate

• Inchi： 1S/C7H7N3O2S/c1-2-12-6(11)5-3-10-7(9-5)13-4-8-10/h3-4H,2H2,1H3
• InChI Key： OUIMDVXCSDZLLB-UHFFFAOYSA-N
• SMILES： S1C=NN2C=C(C(=O)OCC)N=C12

Computed Properties

• Exact Mass: 197.02589765g/mol
• Monoisotopic Mass: 197.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Melting Point: 140-142 °C
• pka: -1.07±0.50(Predicted)